4-bromo-5-nitro-2,3-dihydro-1H-indol-2-one
Cat. No. B8482459
M. Wt: 257.04 g/mol
InChI Key: LAEDNJNAOBPJRP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:5][c:6]1[c:7]2[c:11]([cH:12][cH:13][cH:14]1)[NH:10][C:9](=[O:15])[CH2:8]2.[OH:1][N+:2]([O-:3])=[O:4].[S:16](=[O:17])(=[O:18])([OH:19])[OH:20]>>[O-:1][N+:2](=[O:4])[c:14]1[c:6]([Br:5])[c:7]2[c:11]([cH:12][cH:13]1)[NH:10][C:9](=[O:15])[CH2:8]2
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1Cc2c(Br)cccc2N1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[N+]([O-])O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(=O)(O)O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C1Cc2c(ccc([N+](=O)[O-])c2Br)N1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
